Cas no 18020-59-2 (Benzenepropanoic acid, b-hydroxy-a-methylene-, methyl ester)

• Product Name: Benzenepropanoic acid, b-hydroxy-a-methylene-, methyl ester
• CAS No: 18020-59-2
• MF: C₁₁H₁₂O₃
• MW: 192.211183547974
• MDL: MFCD09030954
• CID: 122713
• PubChem ID: 9942369
• Update Time: 2025-11-05

Benzenepropanoic acid, b-hydroxy-a-methylene-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Benzenepropanoic acid, b-hydroxy-a-methylene-, methyl ester
• 2-(HYDROXY-PHENYL-METHYL)-ACRYLIC ACID METHYL ESTER
• methyl 2-[hydroxy(phenyl)methyl]prop-2-enoate
• 3-hydroxy-2-methylene-3-phenylpropanoic acid methyl ester
• methyl 2-[hydroxy(phenyl)methyl]acrylate
• methyl 3-hydroxy-2-methylidene-3-phenylpropanoate
• methyl 3-hydroxy-2-methylidene-3-phenylpropionate
• methyl 3-phenyl-3-hydroxy-2-methylidenopropionate
• 18020-59-2
• methyl 2-(hydroxy(phenyl)methyl)acrylate
• (-)Methyl 3-hydroxy-2-methylene-3-phenylpropanoate
• Methyl 3-Hydroxy-2-methylene-3-phenylpropionate
• CHEMBL350488
• Benzenepropanoic acid, beta-hydroxy-alpha-methylene-, methyl ester
• (+/-)methyl 3-hydroxy-2-methylene-3-phenylpropanoate
• 2-(HYDROXY-PHENYL-METHYL)-ACRYLICACIDMETHYLESTER
• AKOS022486657
• AKOS000208796
• LS-11148
• VZGOKIHNKHAORQ-UHFFFAOYSA-N
• 3-hydroxy-2-methylene-3-phenylpropionate Methyl Ester
• DTXSID80433115
• methyl 3-hydroxy-2-methylene-3-phenylpropanoate
• MFCD09030954
• SCHEMBL1692271

• MDL： MFCD09030954
• Inchi： 1S/C11H12O3/c1-8(11(13)14-2)10(12)9-6-4-3-5-7-9/h3-7,10,12H,1H2,2H3
• InChI Key： VZGOKIHNKHAORQ-UHFFFAOYSA-N
• SMILES： OC(C(=C)C(=O)OC)C1C=CC=CC=1

Computed Properties

• Exact Mass: 192.07900
• Monoisotopic Mass: 192.078644241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• Density: 1.141
• Boiling Point: 322.186 °C at 760 mmHg
• Flash Point: 137.567 °C
• PSA: 46.53000
• LogP: 1.44920

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Hydroxy acids and derivatives Beta hydroxy acids and derivatives

Additional information on Benzenepropanoic acid, b-hydroxy-a-methylene-, methyl ester

Benzenepropanoic Acid, B-Hydroxy-A-Methylene-, Methyl Ester: A Comprehensive Overview

The compound with CAS No. 18020-59-2, commonly referred to as benzenepropanoic acid, b-hydroxy-a-methylene-, methyl ester, is a significant molecule in the field of organic chemistry. This compound has garnered attention due to its unique structural properties and diverse applications across various industries. The methyl ester derivative of this compound is particularly notable for its role in pharmaceuticals, agrochemicals, and specialty chemicals.

Benzenepropanoic acid, b-hydroxy-a-methylene-, methyl ester is characterized by its aromatic ring system, which contributes to its stability and reactivity. The presence of the hydroxyl group (-OH) and the methylene (-CH₂-) group introduces versatility in its chemical behavior. Recent studies have highlighted its potential as a precursor in the synthesis of bioactive compounds, including antibiotics and anti-inflammatory agents.

One of the most intriguing aspects of this compound is its ability to undergo various chemical transformations. For instance, the methyl ester group can be easily hydrolyzed under specific conditions to yield the corresponding carboxylic acid. This property makes it an ideal intermediate in the production of more complex molecules. Researchers have also explored its role in polymer chemistry, where it serves as a building block for synthesizing biodegradable polymers with applications in packaging and biomedical devices.

The synthesis of benzenepropanoic acid, b-hydroxy-a-methylene-, methyl ester involves a series of carefully controlled reactions. Starting from benzene derivatives, chemists employ oxidation and substitution reactions to introduce the necessary functional groups. The use of advanced catalysts has significantly improved the yield and purity of this compound, making it more accessible for industrial applications.

In terms of biological activity, recent findings suggest that this compound exhibits moderate antioxidant properties. This has led to its exploration in the development of skincare products aimed at combating oxidative stress and promoting skin health. Additionally, studies are underway to assess its potential as a natural food preservative due to its ability to inhibit microbial growth.

The environmental impact of benzenepropanoic acid, b-hydroxy-a-methylene-, methyl ester has also been a topic of interest. Researchers are investigating its biodegradability and toxicity profiles to ensure sustainable practices in its production and use. Preliminary results indicate that it degrades relatively quickly under aerobic conditions, reducing its environmental footprint.

In conclusion, benzenepropanoic acid, b-hydroxy-a-methylene-, methyl ester (CAS No. 18020-59-2) is a versatile compound with a wide range of applications across multiple sectors. Its unique chemical properties and potential for further functionalization make it a valuable asset in modern chemistry. As research continues to uncover new uses and improve synthesis methods, this compound is poised to play an even greater role in advancing scientific and industrial frontiers.